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This guide provides a comparative overview of the genomics of ionone biosynthesis in the plant

kingdom. Ionones, a class of aromatic compounds, are crucial for the flavor and fragrance of

many fruits and flowers and are of significant interest for applications in the food, cosmetic, and

pharmaceutical industries. This document delves into the key enzymes, their genetic diversity,

and the pathways leading to the production of these valuable volatile compounds.

The Central Role of Carotenoid Cleavage
Dioxygenases (CCDs)
The biosynthesis of ionones from carotenoids is primarily catalyzed by a family of non-heme

iron-dependent enzymes known as Carotenoid Cleavage Dioxygenases (CCDs).[1][2][3][4]

These enzymes facilitate the oxidative cleavage of specific double bonds within the polyene

chain of carotenoid substrates, leading to the formation of various apocarotenoids, including

the C13-norisoprenoid ionones.[1][5]

The CCD gene family is ancient and widely distributed across the plant kingdom, with members

classified into several subfamilies based on their sequence homology and substrate specificity.

[6][7] The most prominent subfamilies involved in ionone biosynthesis are CCD1 and CCD4.[8]

CCD1 Family: Enzymes in this subfamily are typically found in the cytoplasm and are known

for their broad substrate promiscuity, cleaving various carotenoids and apocarotenoids at the
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9,10 and 9',10' positions.[9][10]

CCD4 Family: These enzymes are located in the plastids and often exhibit a more specific

role in carotenoid degradation, which can influence the color of flowers and fruits.[11] They

are also known to cleave carotenoids at the 9,10 (9',10') positions to produce ionones.[11]

Other CCD families, such as CCD2, CCD7, and CCD8, are involved in the biosynthesis of

other important apocarotenoids like crocetin (a precursor to saffron's color) and strigolactones

(plant hormones), respectively.[9][12]

Comparative Analysis of CCD Enzymes
The functional characteristics of CCD enzymes can vary significantly between different plant

species, affecting their efficiency and the profile of ionones produced. Below is a summary of

available quantitative data on CCD enzyme kinetics and ionone production in selected plant

species.

Table 1: Enzyme Kinetics of Plant Carotenoid Cleavage
Dioxygenases (CCDs)

Enzyme
Plant
Species

Substra
te

K_m_ V_max_ k_cat_
k_cat_/
K_m_

Referen
ce

OeCCD1

Olea

europaea

(Olive)

β-apo-8′-

carotenal
0.82 mM

2.30

U/mg
3.35 s⁻¹

4.09

mM⁻¹·s⁻¹
[13]

InCCD1

Ipomoea

nil

(Morning

Glory)

β-apo-8′-

carotenal
0.69 mM

1.22

U/mg
1.82 s⁻¹

2.64

mM⁻¹·s⁻¹
[13]

Note: Comprehensive kinetic data for a wide range of plant CCDs is not readily available in the

literature, highlighting an area for future research.

Table 2: β-Ionone Concentration in Various Plant
Tissues
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Plant Species Tissue
β-Ionone
Concentration

Reference

Osmanthus fragrans
Living Flower

Headspace
13% of total volatiles [14]

Osmanthus fragrans
Picked Flower

Headspace
6% of total volatiles [14]

Rosa sp. (Musk Rose)
Fresh and Dried

Flowers
~2% of essential oil [15]

Viola tricolor Fresh Aerial Parts ~2% of essential oil [15]

Medicago marina Flowering Stage 6% of essential oil [15]

Medicago marina Vegetative Stage 14% of essential oil [15]

Prunus domestica

(Plum)
Fruit Above odor threshold [15]

Daucus carota

(Carrot)

Orange and Purple

Roots
Present [15]

Daucus carota

(Carrot)

White and Yellow

Roots
Absent [15]

Note: The reported concentrations can vary significantly based on the cultivar, developmental

stage, and analytical method used.

Visualizing the Ionone Biosynthesis Pathway and
Relationships
Diagrams generated using Graphviz provide a clear visual representation of the metabolic

pathways and the evolutionary relationships between the key enzymes involved in ionone

biosynthesis.
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Caption: General biosynthetic pathway of ionones from carotenoid precursors catalyzed by

CCD1 and CCD4 enzymes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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